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Compound of Interest

Compound Name: Ethyl methyl sulfoxide

Cat. No.: B156511

Application Notes and Protocols for Handling
Ethyl Methyl Sulfoxide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive Standard Operating Procedure (SOP) for the safe
handling of ethyl methyl sulfoxide (EMSO) in a laboratory setting. Due to the limited specific
safety data available for ethyl methyl sulfoxide, this SOP incorporates safety protocols for the
closely related and well-studied compound, dimethyl sulfoxide (DMSO), as a conservative
measure.

Introduction

Ethyl methyl sulfoxide (CAS No: 1669-98-3) is an organic sulfoxide with the chemical formula
Cs3HsOS.[1][2] It is a colorless and odorless liquid that is miscible with water, alcohol, and most
organic solvents.[3] While specific toxicological data for EMSO is not extensively documented,
its structural similarity to DMSO suggests that it may have the ability to penetrate the skin and
act as a carrier for other dissolved substances.[4][5][6] Therefore, it is imperative to handle
EMSO with caution to minimize exposure and mitigate potential hazards.

Hazard Identification and Risk Assessment

The primary hazards associated with sulfoxides like EMSO are based on the known properties
of DMSO:
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Combustibility: Classified as a combustible liquid.[7]
Skin and Eye Irritation: May cause irritation upon contact.[8]
Respiratory Tract Irritation: Inhalation of vapors may cause irritation.[8]

Skin Penetration: Can be rapidly absorbed through the skin and may facilitate the absorption
of other dissolved chemicals, potentially increasing their toxicity.[4][5][6]

Reactivity: Can react explosively with acyl chlorides and have strong reactions with various
other compounds.[4] Decomposition at high temperatures can be violent.[4]

Hazard Identification

Identify Potential Hazards:
- Combustibility
- Skin/Eye Irritation
- Skin Penetration
- Reactivity

Control Measures

Administrat‘ ;/e Controls

Personal Protectiv‘; Equipment (PPE)

Engineeril;}] Controls

Work in a certified
chemical fume hood.

- Follow SOP
- Receive proper training
- Label containers clearly

- Safety Goggles
- Chemical-resistant Gloves

- Lab Coat

Safe Handling

Practices
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Caption: Logical workflow for hazard identification and control.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of ethyl methyl
sulfoxide.

Table 1: Physical and Chemical Properties of Ethyl Methyl Sulfoxide

Property Value Reference
Molecular Formula Cs3HsOS [1112]19111.0]
Molecular Weight 92.160 g/mol [1][2][9][10]
Density 1.052 g/cm3 [1109]
Boiling Point 198.2°C at 760 mmHg [1109]

Flash Point 73.7°C [1][9]
Vapor Pressure 0.512 mmHg at 25°C [1109]
Appearance Colorless, odorless liquid [3]

- Miscible with water, alcohol,
Solubility ) [3]
and most organic solvents

Experimental Protocols: Safe Handling and
Emergency Procedures

Proper PPE is mandatory when handling ethyl methyl sulfoxide.

o Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles
must be worn.[11][12]

e Hand Protection: Due to the skin-penetrating nature of sulfoxides, appropriate gloves are
crucial. Butyl rubber, fluoroelastomer, or neoprene gloves are recommended.[4][13] Nitrile
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gloves may offer protection for brief contact but can degrade with prolonged exposure.[4]
Always inspect gloves for integrity before use.

o Body Protection: A chemical-resistant lab coat, long pants, and closed-toe shoes must be
worn to prevent skin contact.[11][12]

All work with ethyl methyl sulfoxide should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[11][14]

e Avoid contact with skin, eyes, and clothing.[8][11]

e Do not inhale vapors or mists.

o Keep containers tightly closed when not in use.[11]

o Use the smallest quantity of the chemical necessary for the experiment.
e Wash hands thoroughly with soap and water after handling.[11]

e Do not eat, drink, or smoke in the laboratory.

» Keep away from heat, sparks, open flames, and other ignition sources.
e Store in a cool, dry, and well-ventilated area.[11]

o Keep containers securely sealed.[11]

o Store away from incompatible materials such as strong oxidizing agents, acids, bases, and
acyl chlorides.[4][7]

e |tis recommended to store with other combustible liquids in a designated flammables
cabinet.[13]

The following workflow outlines the procedure for handling a chemical spill.
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Chemical Spill Occurs

Assess Spill Size
and Immediate Danger

Is it a minor spill
and safe to clean up?

Don PPE
Major Spill Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
in a Sealed Container

Evacuate Area
Alert Others
Call Emergency Services

Decontaminate Spill Area
with Soap and Water

Label and Dispose of
Waste as Hazardous

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Detailed Spill Cleanup Methodology:
e Minor Spill:

o Alert personnel in the immediate area.

[¢]

Wear appropriate PPE, including gloves, goggles, and a lab coat.[6]

[e]

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[6]

o

Carefully collect the absorbed material into a sealable container.[6]

[¢]

Clean the spill area with soap and water.[15]

[¢]

Label the container with its contents and dispose of it as hazardous waste.
e Major Spill:

o Immediately evacuate the area and alert others.[15]

o If there is a risk of fire, activate the nearest fire alarm.[11]

o Contact the institution's emergency response team.[11]
Personal Exposure Protocol:

« Skin Contact: Immediately remove contaminated clothing and flush the affected skin with
copious amounts of water for at least 15 minutes.[5][8]

o Eye Contact: Flush eyes immediately with water for at least 15 minutes at an emergency
eyewash station, holding the eyelids open. Seek prompt medical attention.[5][8]

 Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen
and seek medical attention.[5][7]

e Ingestion: Do NOT induce vomiting. Have the person rinse their mouth with water and drink
two to four glasses of water or milk. Seek immediate medical attention.[8]
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» All ethyl methyl sulfoxide waste, including contaminated materials from spill cleanups,
must be treated as hazardous waste.

» Collect waste in a clearly labeled and tightly sealed container.[11]

» Store the waste container in a designated, well-ventilated area away from incompatible
materials.

» Arrange for disposal through the institution's environmental health and safety office. Do not
pour down the drain.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Standard operating procedure for handling ethyl methyl
sulfoxide in the lab.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156511#standard-operating-procedure-for-handling-
ethyl-methyl-sulfoxide-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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